Cas no 32780-33-9 ((1S,2R,3R,4S)-4-Hydroxy-1,2,3-hexanetriol)
32780-33-9 structure
Product Name:(1S,2R,3R,4S)-4-Hydroxy-1,2,3-hexanetriol
CAS No:32780-33-9
MF:C7H14O4
MW:162.183662891388
CID:2006675
PubChem ID:11744946
Update Time:2025-04-21
(1S,2R,3R,4S)-4-Hydroxy-1,2,3-hexanetriol Chemical and Physical Properties
Names and Identifiers
-
- (1S,2R,3R,4S)-4-Hydroxy-1,2,3-hexanetriol
- Validatol
- DTXSID101318633
- 32780-33-9
-
- Inchi： 1S/C7H14O4/c8-3-4-1-2-5(9)7(11)6(4)10/h4-11H,1-3H2
- InChI Key： HSWSNXXNDSZDNQ-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(O)CC1
Computed Properties
- Exact Mass: 162.08920892Da
- Monoisotopic Mass: 162.08920892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 80.9Ų
(1S,2R,3R,4S)-4-Hydroxy-1,2,3-hexanetriol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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